Cas no 126300-99-0 (4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]-)

• Product Name: 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]-
• CAS No: 126300-99-0
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 4524614
• Update Time: 2025-10-20

4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]-

• Inchi： 1S/C13H20N2O4S/c1-7(2)9(15-12(18)19-13(3,4)5)10-14-8(6-20-10)11(16)17/h6-7,9H,1-5H3,(H,15,18)(H,16,17)/t9-/m1/s1
• InChI Key： NCBQJENDORAMFA-SECBINFHSA-N
• SMILES： S1C=C(C(O)=O)N=C1[C@H](NC(OC(C)(C)C)=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]-

Comprehensive Overview of 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]- (CAS No. 126300-99-0)

4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]- (CAS No. 126300-99-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring structure and tert-butoxycarbonyl (Boc) protecting group, is often utilized as a key intermediate in the synthesis of biologically active molecules. Its molecular formula and structural features make it a valuable building block for drug discovery and development.

The thiazole moiety is a heterocyclic ring containing both sulfur and nitrogen atoms, which is known for its diverse pharmacological properties. Researchers are particularly interested in this compound due to its potential applications in designing enzyme inhibitors, antimicrobial agents, and anti-inflammatory drugs. The presence of the Boc-protected amino group enhances its stability and reactivity, making it suitable for multi-step synthetic processes. Recent studies have highlighted its role in the development of peptide mimetics and small molecule therapeutics, aligning with the growing demand for innovative treatments in healthcare.

In the context of current trends, the pharmaceutical industry is increasingly focusing on targeted drug delivery and personalized medicine. 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]- fits into this paradigm as a versatile scaffold for designing bioactive compounds. Its compatibility with modern green chemistry principles, such as reduced solvent usage and energy-efficient synthesis, further enhances its appeal. This aligns with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From a technical perspective, the compound's chiral center at the 1R position is critical for its stereoselective interactions in biological systems. This feature is particularly relevant in the development of chiral drugs, where enantiomeric purity can significantly impact efficacy and safety. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and validate the purity of this compound, ensuring it meets the stringent requirements of Good Manufacturing Practice (GMP).

Another area of interest is the compound's potential role in cancer research. Given the rising prevalence of cancer worldwide, there is a surge in searches related to novel anticancer agents and molecular targets. The thiazole ring, a core component of this compound, has been implicated in the inhibition of kinase enzymes, which are often overactive in cancer cells. This connection makes 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]- a subject of ongoing investigation in oncology research.

In summary, 4-Thiazolecarboxylic acid, 2-[(1R)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methylpropyl]- (CAS No. 126300-99-0) is a multifaceted compound with broad applications in drug discovery and development. Its structural complexity, combined with its relevance to contemporary research trends, positions it as a valuable asset in the quest for next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.